Cas no 2171737-55-4 (3-(2-cyanoethyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(2-cyanoethyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171737-55-4
• MF: C₂₃H₂₃N₃O₅
• MW: 421.445825815201
• CID: 6307747
• PubChem ID: 165809650
• Update Time: 2025-06-03

3-(2-cyanoethyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyanoethyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171737-55-4
• 3-[(2-cyanoethyl)(methyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1513733

• Inchi： 1S/C23H23N3O5/c1-26(12-6-11-24)22(29)20(13-21(27)28)25-23(30)31-14-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,19-20H,6,12-14H2,1H3,(H,25,30)(H,27,28)
• InChI Key： DRZGXQYMSAMLFK-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CCC#N)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 421.16377084g/mol
• Monoisotopic Mass: 421.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 120Ų

Additional information on 3-(2-cyanoethyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Comprehensive Analysis of 3-(2-cyanoethyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171737-55-4)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-(2-cyanoethyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171737-55-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected cyanoethyl carbamate derivative, is a critical intermediate in peptide synthesis and drug discovery. Its molecular architecture, featuring both Fmoc (9H-fluoren-9-ylmethoxycarbonyl) and cyanoethyl groups, makes it a versatile building block for researchers exploring novel therapeutic agents.

The Fmoc group in this compound is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS) for its stability and ease of removal under mild conditions. This attribute aligns with the growing demand for sustainable and efficient synthetic methodologies in the pharmaceutical industry. Meanwhile, the cyanoethyl moiety introduces additional reactivity, enabling further functionalization—a feature highly sought after in the design of targeted drug delivery systems and bioconjugates. Researchers investigating CAS 2171737-55-4 often focus on its role in creating peptide-based therapeutics, a hot topic in the era of personalized medicine and biologics.

From an analytical perspective, the compound’s purity and stability are paramount. Advanced techniques such as HPLC (High-Performance Liquid Chromatography) and LC-MS (Liquid Chromatography-Mass Spectrometry) are routinely employed to characterize 3-(2-cyanoethyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid. These methods ensure compliance with stringent regulatory standards, a recurring concern in pharmaceutical development. Furthermore, the compound’s solubility profile—often a pain point in formulation science—has been optimized for organic solvents like DMF and DMSO, facilitating its integration into automated synthesis platforms.

The rise of AI-driven drug discovery has also impacted the relevance of this compound. Computational models frequently highlight Fmoc-protected intermediates like CAS 2171737-55-4 as high-value candidates for virtual screening. This synergy between wet-lab synthesis and in silico predictions underscores the compound’s dual role in traditional and cutting-edge research paradigms. Additionally, its application in click chemistry and bioconjugation aligns with trends in modular drug design, where rapid assembly of molecular fragments is prioritized.

Environmental considerations are another critical angle. The pharmaceutical sector’s shift toward green chemistry has prompted reevaluation of synthetic routes involving 3-(2-cyanoethyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid. Innovations such as catalytic deprotection and solvent recycling are being explored to minimize waste. This resonates with broader societal concerns about sustainable manufacturing, a topic frequently searched in academic and industrial circles.

In summary, 3-(2-cyanoethyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171737-55-4) exemplifies the intersection of tradition and innovation in chemical research. Its utility spans peptide synthesis, drug development, and beyond, making it a staple in laboratories worldwide. As the scientific community continues to tackle challenges like drug resistance and precision medicine, compounds like this will remain at the forefront of discovery.